Cas no 94200-05-2 (Butanoic acid,2-ethylheptyl ester)

• Product Name: Butanoic acid,2-ethylheptyl ester
• CAS No: 94200-05-2
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 808447
• PubChem ID: 3023945
• Update Time: 2025-04-19

Butanoic acid,2-ethylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethylheptyl ester
• 2-ethylheptyl butanoate
• 2-ethylheptyl butyrate
• DTXSID80916190
• EINECS 303-481-8
• NS00065621
• 94200-05-2

• Inchi： 1S/C13H26O2/c1-4-7-8-10-12(6-3)11-15-13(14)9-5-2/h12H,4-11H2,1-3H3
• InChI Key： NVYHUJCPMVDGIV-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CC(CC)CCCCC

Computed Properties

• Exact Mass: 214.19328
• Monoisotopic Mass: 214.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.8629 (estimate)
• Melting Point: -51°C (estimate)
• Boiling Point: 254.49°C (estimate)
• Flash Point: 104.7°C
• Refractive Index: 1.4001 (estimate)